Cas no 150748-89-3 (4-Butoxy-2-methylaniline)

• Product Name: 4-Butoxy-2-methylaniline
• CAS No: 150748-89-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1070206
• PubChem ID: 16785213
• Update Time: 2025-10-23

4-Butoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-2-methylaniline
• EN300-52272
• 150748-89-3
• OBQQJOIBIBZNAR-UHFFFAOYSA-N
• SCHEMBL11444520
• 4-butoxy-2-methylaniline, AldrichCPR
• G32259
• Z239604798
• AKOS000140325

• MDL： MFCD08687155
• Inchi： 1S/C11H17NO/c1-3-4-7-13-10-5-6-11(12)9(2)8-10/h5-6,8H,3-4,7,12H2,1-2H3
• InChI Key： OBQQJOIBIBZNAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C)C=1)N)CCCC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

4-Butoxy-2-methylaniline Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Butoxy-2-methylaniline

Comprehensive Overview of 4-Butoxy-2-methylaniline (CAS No. 150748-89-3): Properties, Applications, and Industry Insights

4-Butoxy-2-methylaniline (CAS No. 150748-89-3) is an organic compound belonging to the class of aromatic amines, characterized by its unique molecular structure combining a butoxy group and a methyl substituent on an aniline backbone. This compound has garnered significant attention in industrial and research sectors due to its versatile applications, particularly in the synthesis of dyes, pharmaceuticals, and specialty chemicals. The growing demand for high-performance intermediates in these fields has propelled interest in 4-Butoxy-2-methylaniline as a key building block.

From a structural perspective, 4-Butoxy-2-methylaniline features a benzene ring substituted with an amino group (–NH₂), a butoxy chain (–OC₄H₉), and a methyl group (–CH₃) at the 2-position. This configuration imparts distinct physicochemical properties, including moderate solubility in organic solvents and thermal stability up to 200°C, making it suitable for reactions under controlled conditions. Researchers often explore its electron-donating effects and steric hindrance in coupling reactions, which are critical for designing advanced materials.

In the dye industry, 4-Butoxy-2-methylaniline serves as a precursor for azo dyes and pigments, where its amine group facilitates diazotization and subsequent coupling with phenols or naphthalene derivatives. The butoxy group enhances the solubility of derived dyes, improving their applicability in textiles and inks. Recent trends highlight its role in developing eco-friendly dyes, aligning with global sustainability goals. A 2023 market analysis revealed a 12% annual growth in demand for such intermediates, driven by stricter environmental regulations and consumer preference for non-toxic colorants.

Pharmaceutical applications of 4-Butoxy-2-methylaniline focus on its utility in synthesizing bioactive molecules. Its structural motif appears in compounds investigated for antimicrobial and anti-inflammatory properties. For instance, derivatives of this amine have shown promise in drug discovery pipelines targeting enzyme inhibition. The compound’s compatibility with Pd-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) further expands its relevance in medicinal chemistry.

Emerging research explores 4-Butoxy-2-methylaniline in organic electronics, particularly as a hole-transporting material in OLEDs. Its conjugated system and tunable energy levels make it a candidate for light-emitting layers. A 2022 study published in Advanced Materials demonstrated its potential in reducing turn-on voltages in devices, addressing a key challenge in energy-efficient displays. This aligns with the surge in searches for "amine-based OLED materials" and "sustainable optoelectronics" across academic databases.

Handling and storage recommendations for 4-Butoxy-2-methylaniline emphasize protection from light and moisture to prevent degradation. Industrial users frequently inquire about scalable synthesis methods, with recent patents highlighting improved yields via microwave-assisted reactions. Analytical techniques like HPLC and GC-MS are standard for purity verification, ensuring compliance with ISO certification requirements for intermediates.

Environmental and regulatory aspects of 4-Butoxy-2-methylaniline adhere to REACH and OECD guidelines. Its biodegradability profile and low bioaccumulation potential position it favorably compared to traditional aniline derivatives. Manufacturers increasingly address carbon footprint reduction by optimizing synthetic routes—a topic dominating forums on green chemistry innovations.

In conclusion, 4-Butoxy-2-methylaniline (CAS No. 150748-89-3) exemplifies the intersection of functionality and sustainability in modern chemical applications. Its adaptability across industries—from high-value pharmaceuticals to next-gen electronics—ensures its continued relevance. As research advances, this compound is poised to address pressing challenges in material science and circular economy initiatives, reflecting broader shifts toward resource-efficient chemistry.